1-Methyl-4-prop-2-enoxypyrimidin-2-one
Description
1-Methyl-4-prop-2-enoxypyrimidin-2-one is a pyrimidine derivative featuring a methyl group at the 1-position and a propenoxy (allyloxy) substituent at the 4-position. Pyrimidine derivatives are widely studied for their biological activity and structural versatility, particularly in pharmaceuticals and agrochemicals.
Properties
CAS No. |
6381-01-7 |
|---|---|
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.18 g/mol |
IUPAC Name |
1-methyl-4-prop-2-enoxypyrimidin-2-one |
InChI |
InChI=1S/C8H10N2O2/c1-3-6-12-7-4-5-10(2)8(11)9-7/h3-5H,1,6H2,2H3 |
InChI Key |
MAASMNPMEJWKDV-UHFFFAOYSA-N |
SMILES |
CN1C=CC(=NC1=O)OCC=C |
Canonical SMILES |
CN1C=CC(=NC1=O)OCC=C |
Other CAS No. |
6381-01-7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Bonding
1-Amino-5-(4-methylbenzoyl)-4-(4-methylphenyl)pyrimidin-2(1H)-one
- Substituents: Amino, 4-methylbenzoyl, and 4-methylphenyl groups.
- Bonding : C–N bond lengths range from 1.322–1.408 Å, indicating partial double-bond character due to conjugation within the pyrimidine ring .
- Planarity: The pyrimidine ring exhibits slight non-planarity (maximum deviation: −0.036 Å), with dihedral angles between substituent rings ranging from 34.87° to 69.57° .
4-Acetyl-2-methylpyrimidine
- Substituents : Acetyl and methyl groups.
1-Methyl-4-prop-2-enoxypyrimidin-2-one
- Substituents: Methyl and propenoxy groups.
- Predicted Bonding: The propenoxy group’s oxygen may participate in hydrogen bonding, similar to carbonyl groups in acetyl derivatives. Conformational flexibility from the allyloxy chain could reduce ring planarity compared to rigid substituents like benzoyl groups.
Hydrogen Bonding and Crystal Packing
- 1-Amino-5-(4-methylbenzoyl)-4-(4-methylphenyl)pyrimidin-2(1H)-one: Intermolecular N–H···O hydrogen bonds stabilize the crystal lattice, with NH₂ and carbonyl groups acting as donors/acceptors .
- 4-Acetyl-2-methylpyrimidine: The acetyl oxygen likely forms weaker hydrogen bonds compared to amino groups, influencing solubility and melting points .
- 1-Methyl-4-prop-2-enoxypyrimidin-2-one: The propenoxy oxygen may act as a hydrogen-bond acceptor, but the absence of strong donors (e.g., NH₂) could result in less robust crystal packing than amino-substituted analogs.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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